molecular formula C24H25F3N4O2 B2532349 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine CAS No. 2034321-79-2

1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine

Cat. No.: B2532349
CAS No.: 2034321-79-2
M. Wt: 458.485
InChI Key: YIMVLYISKMTKIR-UHFFFAOYSA-N
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Description

1-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine is a complex organic compound that has garnered significant interest in the fields of chemistry, biology, and medicine. This compound features a benzofuran moiety, a piperidine ring, and a trifluoromethyl-substituted pyridine ring, making it a unique and versatile molecule for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine typically involves multiple steps, including the formation of the benzofuran core, the piperidine ring, and the trifluoromethyl-substituted pyridine ring. Common synthetic routes may include:

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine can undergo various chemical reactions, including:

Common Reagents and Conditions:

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the benzofuran moiety may yield quinones, while reduction of the piperidine ring may produce piperidine derivatives .

Scientific Research Applications

Comparison with Similar Compounds

Uniqueness: 1-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine is unique due to its combination of three distinct functional groups, which confer a wide range of chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications .

Biological Activity

The compound 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine is a complex piperazine derivative that has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The chemical structure of the compound can be represented as follows:

C19H21F3N4O2\text{C}_{19}\text{H}_{21}\text{F}_3\text{N}_4\text{O}_2

This structure includes a benzofuran moiety and a trifluoromethyl pyridine, which are significant for its biological interactions.

Antimicrobial Activity

Research indicates that piperazine derivatives exhibit notable antimicrobial properties. For instance, studies have shown that certain piperazine compounds can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli . The presence of specific functional groups in the structure of this compound may enhance its efficacy against microbial pathogens.

Anticancer Activity

Piperidine derivatives are also recognized for their anticancer potential. In vitro studies have demonstrated that compounds similar to this compound can induce apoptosis in cancer cell lines . The mechanism may involve the inhibition of key signaling pathways associated with tumor growth and survival, such as NF-kB and IKKb pathways .

Neuropharmacological Effects

The compound's structure suggests potential interactions with neurotransmitter systems. Piperazine derivatives have been studied for their effects on serotonin and dopamine receptors, which are crucial in the treatment of psychiatric disorders . The ability to modulate these receptors could position this compound as a candidate for further research in neuropharmacology.

Study on Antitubercular Activity

In a recent study focused on developing anti-tubercular agents, derivatives with similar structural motifs showed significant activity against Mycobacterium tuberculosis with IC90 values ranging from 3.73 to 40.32 μM . While direct data on the specific compound is limited, the structural similarities suggest it may also possess comparable antitubercular activity.

Structure-Activity Relationship (SAR)

A detailed SAR analysis has indicated that modifications to the piperazine ring and substituents on the benzofuran moiety can significantly influence biological activity. For example, the introduction of electron-withdrawing groups like trifluoromethyl enhances binding affinity to target proteins .

Data Table: Biological Activities

Activity Type IC50/IC90 Values Reference
AntimicrobialVaries by strain
Anticancer (apoptosis)Varies
AntitubercularIC90: 3.73 - 40.32 μM

Properties

IUPAC Name

1-benzofuran-2-yl-[4-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25F3N4O2/c25-24(26,27)19-5-3-9-28-22(19)30-14-12-29(13-15-30)18-7-10-31(11-8-18)23(32)21-16-17-4-1-2-6-20(17)33-21/h1-6,9,16,18H,7-8,10-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YIMVLYISKMTKIR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F)C(=O)C4=CC5=CC=CC=C5O4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25F3N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

458.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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